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Compound of Interest

Compound Name: 5-Formylfuran-2-carbonitrile

Cat. No.: B1206125 Get Quote

Essential Safety and Handling Guide for 5-
Formylfuran-2-carbonitrile
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 5-Formylfuran-2-carbonitrile in a laboratory setting. It is intended

for researchers, scientists, and drug development professionals to ensure safe and compliant

laboratory practices.

Hazard Identification and Personal Protective Equipment
While a specific Safety Data Sheet (SDS) for 5-Formylfuran-2-carbonitrile is not readily

available, data from structurally similar furan and nitrile compounds indicate that it should be

handled with care. Furan derivatives can be flammable, harmful if swallowed or inhaled, and

may cause skin and eye irritation.[1][2][3] Some furan compounds are also suspected of

causing genetic defects and cancer.[2] The nitrile group suggests potential toxicity. Therefore,

appropriate personal protective equipment (PPE) is mandatory to minimize exposure.

Recommended Personal Protective Equipment (PPE)
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Protection Type Required PPE
Specifications & Best
Practices

Eye and Face Protection
Chemical splash goggles and

a face shield

Goggles must meet ANSI

Z87.1 standards. A face shield

should be worn over goggles,

especially when there is a risk

of splashing.[2]

Skin and Body Protection
Chemical-resistant lab coat

and disposable gloves

A flame-resistant lab coat is

recommended.[2] Disposable

nitrile gloves provide good

short-term protection.[2][3] For

prolonged contact, consult the

glove manufacturer's chemical

resistance guide. Always

inspect gloves before use and

change them immediately

upon contamination.[2]

Respiratory Protection
Use in a certified chemical

fume hood

All handling of 5-Formylfuran-

2-carbonitrile should be

conducted in a well-ventilated

laboratory, inside a certified

chemical fume hood to

minimize inhalation exposure.

[2][4] If a fume hood is not

available, a NIOSH-approved

respirator with appropriate

cartridges should be used.[4]

Footwear Closed-toe shoes
Shoes must cover the entire

foot to protect against spills.[2]

Operational and Disposal Plans
Handling Procedures:
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Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible.[5] All personnel must be trained on the potential hazards and emergency

procedures.

Engineering Controls: All manipulations of 5-Formylfuran-2-carbonitrile should be

conducted within a certified chemical fume hood to prevent inhalation of vapors or dust.[2][4]

Grounding: Ground and bond containers when transferring material to prevent static

discharge, as furan derivatives can be flammable.[1][4] Use only non-sparking tools.[1]

Personal Hygiene: Wash hands thoroughly after handling.[1][6][7] Do not eat, drink, or

smoke in the laboratory.[1]

Spill Management: In case of a spill, evacuate the area. Absorb the spill with an inert

material (e.g., vermiculite, sand) and place it in a suitable, closed container for disposal.[4]

Ventilate the area and wash the spill site after material pickup is complete.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][6][7]

Keep away from heat, sparks, open flames, and other ignition sources.[2][4]

Furan derivatives can form explosive peroxides upon exposure to air and light; consider

storing under an inert atmosphere if long-term storage is required.[2]

Disposal Plan:

Waste Characterization: All waste containing 5-Formylfuran-2-carbonitrile must be treated

as hazardous waste.

Containerization: Collect waste in a designated, labeled, and sealed container.

Disposal Method: Dispose of the chemical waste through a licensed professional waste

disposal service.[8] Do not dispose of it down the drain or in regular trash.[9] Contaminated

packaging should be disposed of as unused product.[8]
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Workflow for Handling 5-Formylfuran-2-carbonitrile
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Caption: A flowchart illustrating the key steps for safely handling 5-Formylfuran-2-carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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